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An In-depth Technical Guide to 2-Chloro-N-(2,4-dichlorophenyl)acetamide

CAS Number: 6974-56-7

Executive Summary: This document provides a comprehensive technical overview of 2-
Chloro-N-(2,4-dichlorophenyl)acetamide, a halogenated acetamide with significant utility in

synthetic chemistry. Identified by the CAS Number 6974-56-7, this compound serves as a

crucial intermediate in the development of pharmaceuticals and agrochemicals.[1] This guide

details its physicochemical properties, established synthesis protocols, molecular structure, and

key applications. Furthermore, it covers essential analytical methodologies for its

characterization and outlines critical safety and handling procedures for laboratory and

industrial settings. The content is tailored for researchers, chemists, and professionals in drug

development, offering field-proven insights into its synthesis and application.
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2-Chloro-N-(2,4-dichlorophenyl)acetamide belongs to the acetamide class of organic

compounds, which are integral to diverse areas of chemical research due to their versatile

reactivity and wide-ranging biological activities.[1] The introduction of halogen atoms into the

acetamide structure fundamentally alters the compound's physicochemical properties, including

its electrophilicity, lipophilicity, and metabolic stability.[1] This strategic halogenation is a

powerful tool in medicinal chemistry and agrochemical research for modulating the biological

activity of molecules.[1] As an intermediate, 2-Chloro-N-(2,4-dichlorophenyl)acetamide holds

significant potential for creating more complex molecules, and its inherent antimicrobial and

antifungal properties are areas of active investigation.[1]

Physicochemical Properties
A clear understanding of the compound's physical and chemical properties is fundamental for

its application in synthesis and research. The key properties are summarized below.

Property Value Source(s)

CAS Number 6974-56-7 [1][2]

Molecular Formula C₈H₆Cl₃NO [2][3]

Molecular Weight 238.5 g/mol [1]

Melting Point 105 - 108ºC [2][3]

Boiling Point 385.1ºC at 760 mmHg [2][3]

Density 1.511 g/cm³ [2][3]

InChI Key
KRUAPYSYOURFRC-

UHFFFAOYSA-N
[1][2]

Appearance
White to light yellow

powder/crystal
(Analogous compound)

Hazard Statements Irritant (Xi) [2]
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The synthesis of 2-Chloro-N-(2,4-dichlorophenyl)acetamide is most commonly achieved

through a straightforward acylation reaction.

Reaction Principle
The primary synthetic route involves the reaction of 2,4-dichloroaniline with chloroacetyl

chloride.[1] In this nucleophilic acyl substitution, the amino group of the 2,4-dichloroaniline acts

as a nucleophile, attacking the electrophilic carbonyl carbon of chloroacetyl chloride. This

results in the formation of the amide bond and the elimination of hydrogen chloride (HCl).

Reactants

Products2,4-Dichloroaniline

2-Chloro-N-(2,4-dichlorophenyl)acetamide + HCl

+

Chloroacetyl Chloride

Click to download full resolution via product page

Figure 1: Synthesis Reaction Scheme.

Detailed Experimental Protocol
This protocol is a representative methodology based on standard procedures for the synthesis

of N-substituted chloroacetamides.[4][5][6]

Reactant Preparation: In a three-necked round-bottom flask equipped with a magnetic stirrer,

dropping funnel, and reflux condenser, dissolve 2,4-dichloroaniline (0.1 mol) in a suitable

inert solvent such as benzene or ethyl acetate.

Acylation: Add chloroacetyl chloride (0.11 mol, a slight excess) dropwise to the stirred

solution at room temperature. The choice to add the acylating agent slowly is to control the

exothermic reaction and prevent side product formation.
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Reaction Completion: After the addition is complete, reflux the reaction mixture for 2-4 hours

to ensure the reaction goes to completion.[5] The progress can be monitored using Thin

Layer Chromatography (TLC).

Work-up: Cool the mixture to room temperature. If a precipitate has formed, filter the solid.

The crude product can be washed with water to remove any remaining HCl and unreacted

starting materials.[6]

Purification: The resulting solid product is purified by recrystallization from a suitable solvent,

such as ethanol, to yield the final product in high purity.[5]

Characterization: Confirm the identity and purity of the synthesized compound by measuring

its melting point and using spectroscopic techniques like Infrared (IR) and Nuclear Magnetic

Resonance (NMR) spectroscopy.[4]

Yield Optimization and Purity Assessment
Yield optimization involves the precise control of reaction parameters. Key factors include

maintaining the correct stoichiometric ratio of reactants, controlling the reaction temperature to

minimize side reactions, and ensuring adequate reaction time.[1] Purity is typically assessed by

the compound's sharp melting point range and confirmed through chromatographic and

spectroscopic methods.[4]

Molecular Structure and Spectroscopic Analysis
Structural Conformation
Crystallographic studies of 2-Chloro-N-(2,4-dichlorophenyl)acetamide reveal specific

conformational features. The structure contains two independent molecules in the asymmetric

unit.[7] Key observations include:

The conformation of the N-H bond is nearly syn to the ortho-chloro substituent on the phenyl

ring.[7]

The conformation of the C=O bond is anti to the N-H bond.[7]

This spatial arrangement is crucial as it influences the molecule's packing in the crystal lattice

and its potential interactions with biological targets. The molecules are linked into
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supramolecular chains through N-H···O hydrogen bonding.[7]

Figure 2: Diagram of N-H/C=O Conformation.

Applications in Research and Development
Intermediate in Organic Synthesis
2-Chloro-N-(2,4-dichlorophenyl)acetamide is a valuable intermediate for synthesizing more

complex molecules. The α-chloroacetamide group serves as a reactive electrophile, or

"handle," for further synthetic modifications through nucleophilic substitution.[8] The chlorine

atom is a good leaving group, allowing for the facile introduction of various functional groups,

making it a versatile precursor for building libraries of potential drug candidates.[8]

Biological and Medicinal Chemistry Applications
The halogenated acetamide structure is a recurring motif in biologically active compounds.

Antimicrobial and Antifungal Activity: This class of compounds has documented antimicrobial

and antifungal properties, representing an active area of investigation.[1][4]

Kinase Inhibitor Scaffolds: In medicinal chemistry, the related 2-chloro-N-

(pyridinyl)acetamide is a key intermediate for kinase inhibitors used in cancer therapy.[8] The

chloroacetamide moiety can form covalent bonds with cysteine residues in the active site of

kinases, leading to potent and prolonged inhibition.[8] While not directly reported for the 2,4-

dichlorophenyl variant, the underlying chemical principle highlights its potential in designing

covalent inhibitors for various enzyme targets.

Modulation of Physicochemical Properties: The three chlorine atoms on the molecule

significantly increase its lipophilicity compared to a non-halogenated parent compound. This

property is critical for cell membrane permeability and interaction with hydrophobic binding

pockets in biological targets.

Analytical Methodologies
Ensuring the identity, purity, and concentration of 2-Chloro-N-(2,4-dichlorophenyl)acetamide
is critical for its use in research and development.
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Chromatographic and Spectroscopic Analysis
Gas Chromatography-Mass Spectrometry (GC/MS): GC/MS is a suitable technique for the

analysis of this compound. Based on methods for structurally similar compounds like 2,4-

dichloroanisole (2,4-DCA), a method would likely involve a capillary column (e.g., DB-5MS),

helium carrier gas, and electron impact ionization, monitoring for characteristic mass

fragments.[9]

NMR and IR Spectroscopy: As part of the initial characterization, ¹H NMR, ¹³C NMR, and IR

spectroscopy are used to confirm the molecular structure, identifying characteristic peaks for

the amide N-H, carbonyl C=O, and aromatic C-H bonds.[4][10]

Purity Determination
Melting Point: A sharp, defined melting point range is a primary indicator of high purity.[4]

Thin Layer Chromatography (TLC): TLC is a rapid and effective method used to monitor the

progress of the synthesis reaction and assess the purity of the final product.[4]

Safety and Handling
Working with chlorinated organic compounds requires strict adherence to safety protocols. The

following guidelines are based on safety data sheets for closely related chloroacetamides.[11]

[12][13][14]

Hazard Identification
Acute Effects: Classified as an irritant.[2] May cause skin, eye, and respiratory irritation.[12]

Some related compounds are toxic if swallowed.[14]

Sensitization: May cause an allergic skin reaction.[13][14]

Personal Protective Equipment (PPE): Wear appropriate protective gloves, safety glasses

with side shields or goggles, and a lab coat.[11][12]

Recommended Handling Protocol
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Ventilation: Always handle the compound in a well-ventilated area, preferably inside a

chemical fume hood.[11]

Avoid Inhalation/Contact: Avoid breathing dust and prevent contact with skin and eyes.[11]

[14]

Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the work

area.[11][15]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[11][12]

Disposal: Dispose of contents and container to an approved waste disposal plant in

accordance with local, state, and federal regulations.[11][12]
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Figure 3: Spill Response Workflow.

First Aid Measures
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Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the

eyelids. Seek medical attention.[12]

Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes. If

skin irritation or rash occurs, get medical advice.[11]

Ingestion: Do NOT induce vomiting. Call a physician or poison control center immediately.

[11]

Inhalation: Remove person to fresh air. If not breathing, give artificial respiration. Seek

medical attention.[12]

Conclusion and Future Outlook
2-Chloro-N-(2,4-dichlorophenyl)acetamide (CAS: 6974-56-7) is a synthetically valuable

compound with established protocols for its production and clear applications as a chemical

intermediate. Its utility is rooted in the reactivity of the chloroacetamide group and the

modulating effects of its dichlorophenyl ring. Future research trajectories will likely focus on the

development of more efficient and environmentally benign synthetic methods.[1] Additionally, a

deeper exploration of its biological activities and those of its derivatives could unveil novel

therapeutic or agrochemical agents. A significant ongoing challenge is understanding the

environmental fate and potential toxicity of such halogenated compounds, which warrants

further investigation.[1]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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